4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid

• IUPAC Name: 4-[(E)-(2,4,6-trioxo-1-phenyl-1,3-diazinan-5-ylidene)methyl]benzoic acid
• InChI: InChI=1S/C18H12N2O5/c21-15-14(10-11-6-8-12(9-7-11)17(23)24)16(22)20(18(25)19-15)13-4-2-1-3-5-13/h1-10H,(H,23,24)(H,19,21,25)/b14-10+
• InChI Key: LXHVLHODSDJMDA-GXDHUFHOSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)C(=O)O)C(=O)NC2=O
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)C(=O)O)/C(=O)NC2=O
• Molecular Formula: C18H12N2O5
• Molecular Weight: 336.3 g/mol

Description

4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid, also known as PTMA, is a synthetic organic compound that belongs to the family of pyrimidine derivatives. It is a promising candidate for drug discovery due to its diverse pharmacological activities. PTMA has been studied for its potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders. In

Mechanism of Action

The mechanism of action of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid is not fully understood. However, studies have shown that 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid can inhibit the activity of various enzymes and signaling pathways that are involved in cancer and inflammation. 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes that play a key role in tumor invasion and metastasis. In addition, 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain.
Biochemical and Physiological Effects
4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid can inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death). In addition, 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has also been shown to protect neurons from damage and improve cognitive function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid is its broad range of pharmacological activities. 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective effects, making it a promising candidate for drug discovery. In addition, 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been shown to have low toxicity in animal models, indicating that it may be safe for use in humans.
However, there are some limitations to using 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid in lab experiments. One limitation is the difficulty in synthesizing 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid, which may limit its availability for research. In addition, the mechanism of action of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid is not fully understood, which may make it difficult to optimize its pharmacological properties.

Future Directions

There are many future directions for research on 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid. One direction is to further investigate the mechanism of action of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid and identify its molecular targets. This may lead to the development of more potent and selective 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid derivatives. Another direction is to test the efficacy of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid in animal models of cancer, inflammation, and neurological disorders. This may provide valuable information on the potential therapeutic applications of 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid. Finally, future research may focus on developing new methods for synthesizing 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid, which may increase its availability for research and drug discovery.

Scientific Research Applications

4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been extensively studied for its potential in drug discovery. It has been shown to exhibit a wide range of pharmacological activities, including anticancer, anti-inflammatory, and neuroprotective effects. 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been tested in vitro and in vivo for its ability to inhibit tumor growth, reduce inflammation, and protect neurons from damage. In addition, 4-[(2,4,6-trioxo-1-phenyltetrahydro-5(2H)-pyrimidinylidene)methyl]benzoic acid has been studied for its potential as a diagnostic tool for cancer and as a delivery system for drugs.